N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[[5-(3-ethoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H24N4O2S/c1-5-27-17-11-7-10-16(12-17)20-23-24-21(25(20)4)28-13-18(26)22-19-14(2)8-6-9-15(19)3/h6-12H,5,13H2,1-4H3,(H,22,26)
• InChI Key: SYEDGFUGWQREHT-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C2=NN=C(N2C)SCC(=O)NC3=C(C=CC=C3C)C

Description

N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as DMPTA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. DMPTA is a triazole-based compound that has shown promising results in scientific research, particularly in the areas of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes in the body. N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators in the body. N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to inhibit the activity of acetylcholinesterase (AChE), which is an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for nerve function.
Biochemical and Physiological Effects
N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have a number of biochemical and physiological effects. In biochemistry, N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to inhibit the activity of certain enzymes, which can lead to the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease. In physiology, N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have anti-inflammatory and analgesic effects, which can be useful in the development of new drugs for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for lab experiments, including its stability and solubility in water and organic solvents. However, N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has some limitations, including its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of research is the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease. Another area of research is the development of new drugs for the treatment of chronic pain and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and its potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a novel compound that has shown promising results in scientific research, particularly in the areas of biochemistry and physiology. The synthesis of N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a multi-step process that requires careful handling of the reagents and strict adherence to the reaction conditions. N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has potential applications in various fields, including the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease, and the development of new drugs for the treatment of chronic pain and inflammation. Further research is needed to fully understand the mechanism of action of N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and its potential applications in other fields.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 2,6-dimethylphenyl isothiocyanate with 5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol in the presence of an organic base. The resulting product is then treated with acetic anhydride to yield N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. The synthesis of N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a multi-step process that requires careful handling of the reagents and strict adherence to the reaction conditions.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied extensively in scientific research due to its potential applications in various fields. In biochemistry, N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to inhibit the activity of certain enzymes, which can lead to the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease. In physiology, N-(2,6-dimethylphenyl)-2-{[5-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have anti-inflammatory and analgesic effects, which can be useful in the development of new drugs for the treatment of chronic pain and inflammation.